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An In-depth Technical Guide to the Physicochemical Characteristics of Dodecyl Oleate

Introduction
Dodecyl oleate (CAS Registry Number: 3687-45-4), the ester of dodecyl alcohol and oleic acid,

is a versatile oleochemical with significant applications in the pharmaceutical, cosmetic, and

industrial sectors. Its unique physicochemical properties, such as its liquid nature at room

temperature, low viscosity, and excellent solubility characteristics, make it a valuable

component in various formulations. In the pharmaceutical industry, it is particularly noted for its

role as an excipient in topical and transdermal drug delivery systems, where it functions as an

emollient, solvent, and penetration enhancer. This guide provides a comprehensive overview of

the core physicochemical characteristics of dodecyl oleate, detailed experimental protocols for

their determination, and insights into its mechanism of action in drug delivery.

Physicochemical Properties
The functional performance of dodecyl oleate is intrinsically linked to its physicochemical

properties. These properties are summarized below, with quantitative data presented in tabular

format for clarity.

General and Physical Properties
Dodecyl oleate is a clear, colorless to slightly yellowish oily liquid. Its fundamental properties

are detailed in Table 1.
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Table 1: General and Physical Properties of Dodecyl Oleate

Property Value

Molecular Formula C30H58O2

Molecular Weight 450.78 g/mol

Physical State Liquid at room temperature

Density 0.86 g/cm³ (at 20 °C)

Refractive Index 1.455 - 1.457 (at 20 °C)

Viscosity Approximately 23 mPa·s (at 20 °C)

Boiling Point > 250 °C

Melting Point 1 °C

Solubility
Soluble in ethanol, ether, and other organic

solvents; Insoluble in water

Chemical Properties
The chemical properties of dodecyl oleate are important for determining its stability and

compatibility in formulations. Key chemical identifiers are presented in Table 2.

Table 2: Chemical Properties and Quality Parameters of Dodecyl Oleate

Property Value

Acid Value < 1.0 mg KOH/g

Saponification Value 120 - 135 mg KOH/g

Iodine Value 65 - 75 g I₂/100g

Hydroxyl Value < 5.0 mg KOH/g

Synthesis and Characterization Workflow
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Dodecyl oleate is typically synthesized via the esterification of oleic acid with dodecanol. The

process can be catalyzed chemically or enzymatically. A general workflow for its synthesis and

subsequent characterization is outlined below.
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Caption: Workflow for the synthesis and characterization of dodecyl oleate.
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Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

dodecyl oleate.

Determination of Density
The density of dodecyl oleate can be determined using a pycnometer or a digital density meter.

Protocol (Pycnometer Method):

The empty pycnometer is cleaned, dried, and weighed (W1).

The pycnometer is filled with distilled water and placed in a thermostat at 20 °C. The

weight is recorded (W2).

The pycnometer is emptied, dried, and filled with the dodecyl oleate sample.

It is again placed in the thermostat at 20 °C, and the weight is recorded (W3).

The density (ρ) is calculated using the formula: ρ_sample = [(W3 - W1) / (W2 - W1)] *

ρ_water.

Determination of Viscosity
A rotational viscometer (e.g., Brookfield type) is commonly used to measure the dynamic

viscosity.

Protocol:

The viscometer is calibrated according to the manufacturer's instructions.

The dodecyl oleate sample is placed in the sample holder, ensuring it is free of air

bubbles.

The sample is allowed to equilibrate to the desired temperature (e.g., 20 °C).

A suitable spindle is selected and immersed into the sample to the marked level.
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The spindle is rotated at a constant speed, and the torque reading is recorded once it

stabilizes.

The viscosity in mPa·s is calculated from the torque reading using the instrument's

calibration constants.

Determination of Acid Value
The acid value represents the amount of free fatty acids present and is determined by titration.

Protocol:

A known weight of the dodecyl oleate sample is dissolved in a neutralized solvent mixture

(e.g., ethanol/ether).

A few drops of phenolphthalein indicator are added.

The solution is titrated with a standardized potassium hydroxide (KOH) solution until a

persistent pink color is observed.

The acid value is calculated in mg KOH/g of the sample.

Spectroscopic Characterization
Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum is recorded to identify

the functional groups. Key expected peaks for dodecyl oleate include a strong C=O

stretching vibration for the ester group (around 1740 cm⁻¹) and C-H stretching vibrations for

the alkyl chains.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used for structural

confirmation. The spectra will show characteristic signals for the protons and carbons in the

oleoyl and dodecyl chains, confirming the ester structure.

Mechanism as a Skin Penetration Enhancer
Dodecyl oleate is widely used in topical formulations to enhance the permeation of active

pharmaceutical ingredients (APIs) through the skin. Its mechanism of action primarily involves
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the disruption of the highly ordered lipid structure of the stratum corneum, the outermost layer

of the skin.
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Caption: Mechanism of dodecyl oleate as a skin penetration enhancer.

The lipophilic nature of dodecyl oleate allows it to intercalate into the lipid bilayers of the

stratum corneum. This integration disrupts the tight packing of the endogenous lipids

(ceramides, cholesterol, and fatty acids), leading to an increase in the fluidity of the lipid matrix.

This transient and reversible disorganization creates pathways, or "pores," within the stratum

corneum, which reduces its barrier function and facilitates the diffusion of the API into the

deeper layers of the skin.
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To cite this document: BenchChem. [Physicochemical characteristics of dodecyl oleate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823689#physicochemical-characteristics-of-
dodecyl-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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